![molecular formula C17H22N2O5S2 B2588097 3-[benzenesulfonyl(methyl)amino]-4-methoxy-N-propan-2-ylbenzenesulfonamide CAS No. 941924-44-3](/img/structure/B2588097.png)
3-[benzenesulfonyl(methyl)amino]-4-methoxy-N-propan-2-ylbenzenesulfonamide
Description
This compound is a benzenesulfonamide derivative. Benzenesulfonamides are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Chemical Reactions Analysis
Benzenesulfonyl chloride, a related compound, is known to react with compounds containing reactive N-H and O-H bonds. It is mainly used to prepare sulfonamides and sulfonate esters by reactions with amines and alcohols .Scientific Research Applications
- Poly(N-isopropyl,N-methylacrylamide) (PiPMAm) is a thermoresponsive polymer synthesized using the B(C6F5)3-catalyzed group transfer polymerization (GTP) of N-isopropyl, N-methylacrylamide (iPMAm) with 1-methoxy-1-(triethylsiloxy)-2-methyl-1-propene (SKA Et) as the initiator .
- PiPMAm and its copolymers with N,N-dimethylacrylamide (DMAm) exhibit reversible phase transitions in response to temperature changes. These polymers undergo a sol-gel transition, making them suitable for drug delivery systems, tissue engineering scaffolds, and smart materials .
- Applications include controlled drug release, wound healing, and responsive hydrogels for biomedical purposes .
- These copolymers combine the properties of 3,4-dihydro-2H-pyran (DHP) and N-isopropylacrylamide (NIPA). They find applications in bioengineering processing, gene therapy, and drug delivery systems .
- These hydrogels have potential as drug carriers for targeted therapy, where the release rate can be tuned by adjusting the temperature .
- Researchers use these hydrogels for 3D cell culture, tissue engineering, and regenerative medicine applications .
- These coatings change their properties (e.g., wettability, adhesion) with temperature variations, enhancing biocompatibility and reducing biofouling .
Thermoresponsive Polymers and Hydrogels
Bioengineering and Gene Delivery
Temperature-Responsive Drug Carriers
Cell Culture and Tissue Engineering
Biocompatible Coatings and Surfaces
Responsive Biomaterials
properties
IUPAC Name |
3-[benzenesulfonyl(methyl)amino]-4-methoxy-N-propan-2-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O5S2/c1-13(2)18-25(20,21)15-10-11-17(24-4)16(12-15)19(3)26(22,23)14-8-6-5-7-9-14/h5-13,18H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTDCJSDHXKISGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC(=C(C=C1)OC)N(C)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[benzenesulfonyl(methyl)amino]-4-methoxy-N-propan-2-ylbenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-dimethyl-N'-[2-(2-nitroethyl)phenyl]urea](/img/structure/B2588015.png)
![N-(1-Cyanocyclohexyl)-2-[(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide](/img/structure/B2588017.png)
![3-Iodo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine](/img/structure/B2588018.png)
![1-[(2,4-Dimethoxyphenyl)methyl]piperidin-4-ol](/img/structure/B2588019.png)
![2-[5-(3,5-dimethylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-isopropylacetamide](/img/structure/B2588024.png)
![3-{1-[3-(Acetylamino)phenyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid](/img/structure/B2588026.png)
